(E)-3-(4-ethoxy-3-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one
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Description
(E)-3-(4-ethoxy-3-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H25NO3 and its molecular weight is 303.402. The purity is usually 95%.
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Scientific Research Applications
Chemical Analysis Techniques
Electron Impact and Electron Capture Negative Ionization Mass Spectra studies, like the one conducted by Hites (2008), focus on analyzing the mass spectra of polybrominated diphenyl ethers and their methoxylated derivatives. Such techniques could be relevant for identifying and characterizing compounds with ether and methoxy groups, providing a foundation for understanding their environmental fate and behavior (Hites, 2008).
Environmental Impact and Toxicology
Toxicological Effects on Marine Biota and Human Concerns : Research by da Silva et al. (2021) on compounds like Ethylhexyl methoxycinnamate and Butyl methoxydibenzoylmethane, which share functional groups with the compound , highlights the importance of assessing the environmental impact and toxicological effects of chemical compounds on marine ecosystems and human health. These studies reveal the bioaccumulation potential and adverse effects of certain chemicals, suggesting the need for safer and more environmentally friendly alternatives (da Silva et al., 2021).
Pharmacological Properties and Medicinal Chemistry
Search for Anticancer Drugs with High Tumor Specificity : Sugita et al. (2017) explored the tumor specificity and keratinocyte toxicity of various synthesized compounds, aiming to identify anticancer drugs with reduced side effects. Their work emphasizes the importance of chemical modification to enhance the therapeutic index of potential anticancer agents. This research direction could be relevant for compounds like "(E)-3-(4-ethoxy-3-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one" in the quest for targeted cancer therapies with minimal toxicity (Sugita et al., 2017).
Properties
IUPAC Name |
(E)-3-(4-ethoxy-3-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO3/c1-4-22-16-7-5-15(13-17(16)21-3)6-8-18(20)19-11-9-14(2)10-12-19/h5-8,13-14H,4,9-12H2,1-3H3/b8-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQZXSTCZYNKCCK-SOFGYWHQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C=CC(=O)N2CCC(CC2)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)/C=C/C(=O)N2CCC(CC2)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.